Cas no 61687-48-7 (1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[2-(2-methoxy-5-methyl-4-sulfophenyl)diazenyl]-)

• Product Name: 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[2-(2-methoxy-5-methyl-4-sulfophenyl)diazenyl]-
• CAS No: 61687-48-7
• MF: C₁₈H₁₆N₂O₁₁S₃
• MW: 532.521441459656
• CID: 470003
• Update Time: 2023-11-19

1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[2-(2-methoxy-5-methyl-4-sulfophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonic acid,7-hydroxy-8-[(2-methoxy-5-methyl-4-sulfophenyl)azo]-
• 50W55STH6J
• 7-Hydroxy-8-((2-methoxy-5-methyl-4-sulfophenyl)azo)-1,3-naphthal
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-((2-methoxy-5-methyl-4-sulfophenyl)azo)-
• 7-Hydroxy-8-((E)-(2-methoxy-5-methyl-4-sulfo-phenyl)azo)naphthalene-1,3-disulfonic acid
• 7-Hydroxy-8-((2-methoxy-5-methyl-4-sulfophenyl)azo)1,3-naphthalenedisulfonic acid
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-(2-(2-methoxy-5-methyl-4-sulfophenyl)diazenyl)-
• CID 135565368
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-8-[2-(2-methoxy-5-methyl-4-sulfophenyl)diazenyl]-

• Inchi： 1S/C18H16N2O11S3/c1-9-5-12(14(31-2)8-15(9)33(25,26)27)19-20-18-13(21)4-3-10-6-11(32(22,23)24)7-16(17(10)18)34(28,29)30/h3-8,21H,1-2H3,(H,22,23,24)(H,25,26,27)(H,28,29,30)/b20-19+
• InChI Key： DJGPAEYQTXOZAH-FMQUCBEESA-N
• SMILES： S(C1C=C(C=C2C=CC(=C(C2=1)/N=N/C1C(=CC(=C(C)C=1)S(=O)(=O)O)OC)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 531.992
• Monoisotopic Mass: 531.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• pka: -1.20±0.50(Predicted)